Cas no 2359109-22-9 (4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester)

• Product Name: 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester
• CAS No: 2359109-22-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6016003
• Update Time: 2025-10-28

4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester

• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)8-7-10(14)11-6-4-5-9-15-11/h4-6,9-10H,7-8,14H2,1-3H3
• InChI Key： SVNXICNRYVIULJ-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(N)CCC(=O)OC(C)(C)C

Additional information on 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester

Introduction to 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester (CAS No. 2359109-22-9)

4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester, with the CAS number 2359109-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both amino and ester functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

The molecular structure of 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester consists of a pyridine ring substituted at the 2-position with an amino group, and a butyric acid moiety protected as a tert-butyl ester. This configuration not only enhances its solubility and stability but also provides multiple sites for further chemical modifications. Such structural features are highly valuable in the design of novel therapeutic agents, where precise control over molecular interactions is crucial.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine-based compounds due to their ability to interact with various biological targets. The amino group at the 4-position of the pyridine ring in this compound is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in salt formation, which is essential for drug bioavailability and efficacy. Additionally, the tert-butyl ester group at the carboxyl position offers a stable handle for further derivatization, allowing chemists to tailor the compound’s properties according to specific needs.

One of the most compelling aspects of 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester is its potential role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of kinases and other signaling proteins, which are key players in cellular processes.

The synthesis of 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester typically involves multi-step organic reactions, starting from commercially available pyridine precursors. The introduction of the amino group at the 4-position is often achieved through nucleophilic substitution or reductive amination techniques, while the protection of the carboxyl group as an ester requires careful selection of esterification conditions to avoid side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity.

Recent advancements in computational chemistry have further facilitated the design and optimization of 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester derivatives. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy, enabling faster screening of potential drug candidates. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological activity while minimizing off-target effects.

The biological activity of this compound has been explored in several preclinical studies. Notably, researchers have investigated its effects on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in various inflammatory and autoimmune disorders. Preliminary findings suggest that certain derivatives can inhibit JAK/STAT signaling pathways without significant toxicity, making them attractive candidates for further development.

Another area where 4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester has shown promise is in the treatment of neurological disorders. Pyridine derivatives are known to interact with neurotransmitter receptors and ion channels, making them potential candidates for drugs targeting conditions such as Alzheimer’s disease and Parkinson’s disease. Ongoing research aims to identify analogs that can modulate neuronal activity while maintaining selectivity to avoid side effects.

The chemical stability of this compound under various conditions is also an important consideration for its practical applications. Studies have evaluated its behavior under different storage conditions, including temperature and humidity control, to ensure long-term viability. Additionally, its compatibility with common solvents used in pharmaceutical formulations has been assessed to facilitate its incorporation into drug products.

In conclusion,4-Amino-4-pyridin-2-yl-butyric acid tert-butyl ester (CAS No. 2359109-22-9) represents a valuable asset in modern drug discovery efforts. Its unique structural features offer numerous opportunities for chemical modification, while its demonstrated biological activity suggests potential therapeutic applications across multiple disease areas. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.